3-Methyl-2-thiophenecarbaldehyde 1,3-benzothiazol-2-ylhydrazone

• Molecular Formula: C13H11N3S2
• Molecular Weight: 273.4 g/mol
• IUPAC Name: N-[(E)-(3-methylthiophen-2-yl)methylideneamino]-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C13H11N3S2/c1-9-6-7-17-12(9)8-14-16-13-15-10-4-2-3-5-11(10)18-13/h2-8H,1H3,(H,15,16)/b14-8+
• InChI Key: ZRMZMTYKLUGUOI-RIYZIHGNSA-N
• Isomeric SMILES: CC1=C(SC=C1)/C=N/NC2=NC3=CC=CC=C3S2
• Canonical SMILES: CC1=C(SC=C1)C=NNC2=NC3=CC=CC=C3S2

Description

2-[(2E)-2-[(3-METHYLTHIOPHEN-2-YL)METHYLIDENE]HYDRAZIN-1-YL]-1,3-BENZOTHIAZOLE is a heterocyclic compound that features a benzothiazole ring fused with a hydrazone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2E)-2-[(3-METHYLTHIOPHEN-2-YL)METHYLIDENE]HYDRAZIN-1-YL]-1,3-BENZOTHIAZOLE typically involves the condensation of 3-methylthiophene-2-carbaldehyde with 2-hydrazinyl-1,3-benzothiazole. The reaction is usually carried out in ethanol with the addition of a catalytic amount of piperidine. The mixture is stirred at room temperature for several hours, leading to the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and catalyst concentration, to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction of the hydrazone moiety can yield the corresponding hydrazine derivative.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Electrophilic reagents like halogens or nitro groups can be introduced under acidic or basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Hydrazine derivatives.

Substitution: Functionalized benzothiazole derivatives.

Scientific Research Applications

Chemistry

In organic synthesis, 2-[(2E)-2-[(3-METHYLTHIOPHEN-2-YL)METHYLIDENE]HYDRAZIN-1-YL]-1,3-BENZOTHIAZOLE serves as a versatile intermediate for the preparation of various heterocyclic compounds.

Biology and Medicine

This compound has shown promise in medicinal chemistry as a potential therapeutic agent. It exhibits various biological activities, including antimicrobial, antifungal, and anticancer properties. Researchers are exploring its mechanism of action and potential as a lead compound for drug development .

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as conductivity or fluorescence. Its applications in material science are being actively investigated .

Mechanism of Action

The mechanism of action of 2-[(2E)-2-[(3-METHYLTHIOPHEN-2-YL)METHYLIDENE]HYDRAZIN-1-YL]-1,3-BENZOTHIAZOLE involves its interaction with various molecular targets. In biological systems, it can bind to enzymes or receptors, inhibiting their activity and leading to the observed biological effects. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest its involvement in disrupting cellular processes and inducing apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

• 2-[(2E)-2-[(4-NITROPHENYL)METHYLIDENE]HYDRAZIN-1-YL]-1,3-BENZOTHIAZOLE
• 2-[(2E)-2-[(4-METHOXYPHENYL)METHYLIDENE]HYDRAZIN-1-YL]-1,3-BENZOTHIAZOLE

Uniqueness

Compared to similar compounds, 2-[(2E)-2-[(3-METHYLTHIOPHEN-2-YL)METHYLIDENE]HYDRAZIN-1-YL]-1,3-BENZOTHIAZOLE stands out due to the presence of the 3-methylthiophene moiety.